Cas no 954646-30-1 (N-(5-benzyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(5-benzyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide
• CAS No: 954646-30-1
• MF: C₁₇H₁₂N₄O₂S
• MW: 336.367781639099
• CID: 849816
• Update Time: 2025-05-23

N-(5-benzyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[5-(phenylmethyl)-1,3,4-oxadiazol-2-yl]-
• N-(5-benzyl-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-2-carboxamide
• N-(5-benzyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H12N4O2S/c22-15(16-18-12-8-4-5-9-13(12)24-16)19-17-21-20-14(23-17)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,19,21,22)
• InChI Key： JYXXXVYRATXLNM-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=NN=C(CC3C=CC=CC=3)O2)=O)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 446
• XLogP3: 3.7
• Topological Polar Surface Area: 109

Additional information on N-(5-benzyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide

N-(5-Benzyl-1,3,4-Oxadiazol-2-Yl)-1,3-Benzothiazole-2-Carboxamide: A Comprehensive Overview

The compound N-(5-benzyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide, identified by the CAS registry number 954646-30-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique electronic properties and versatile reactivity. The molecule consists of two primary aromatic systems: a benzothiazole ring and an oxadiazole ring, connected via a carboxamide linkage. The presence of these heterocycles imparts distinctive chemical properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of heterocyclic compounds like N-(5-benzyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide in drug discovery and material science. The benzothiazole moiety is known for its anti-inflammatory and antioxidant properties, while the oxadiazole ring contributes to enhanced stability and bioavailability. These attributes make the compound a promising candidate for developing novel therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted organic synthesis (MAOS). This method has been shown to significantly reduce reaction times while maintaining high yields and purity. Researchers have also explored the use of green chemistry principles in synthesizing N-(5-benzyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide, employing eco-friendly solvents and catalysts to minimize environmental impact.

In terms of applications, this compound has demonstrated potential in fluorescence sensing and optoelectronic devices. The conjugated system within its structure enables efficient energy transfer, making it suitable for use in light-emitting diodes (LEDs) and solar cells. Additionally, its ability to form stable metal complexes has opened avenues for its application in catalysis and metallopharmaceuticals.

Recent research has also focused on the biological evaluation of N-(5-benzyl-1,3,4-oxadiazol-2-yl)-1,3-benzothiazole-2-carboxamide. In vitro studies have revealed its potent inhibitory effects on key enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal cells, which is a critical factor for its consideration as a drug candidate.

The structural versatility of this compound allows for further functionalization to enhance its pharmacokinetic properties. Researchers are actively exploring methods to modify the side chains and substituents to improve solubility and bioavailability. These modifications could pave the way for its use in targeted drug delivery systems and personalized medicine.

In conclusion, N-(5-benzyl-1,3,4-oxadiazol-2-Yl)-1,3-Benzothiazole-2-Carboxamide (CAS No. 954646-30-X) represents a compelling example of how advanced synthetic techniques and interdisciplinary research can lead to innovative chemical entities with broad applicability. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of modern chemical innovation.